Cas no 1108668-28-5 (Benzoic acid, 2-amino-4-chloro-3-fluoro-, ethyl ester)

• Product Name: Benzoic acid, 2-amino-4-chloro-3-fluoro-, ethyl ester
• CAS No: 1108668-28-5
• MF: C₉H₉ClFNO₂
• MW: 217.624665021896
• CID: 6124507
• PubChem ID: 60837632
• Update Time: 2025-06-13

Benzoic acid, 2-amino-4-chloro-3-fluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-4-chloro-3-fluoro-, ethyl ester
• CS-0348038
• ethyl 2-amino-4-chloro-3-fluorobenzoate
• 1108668-28-5
• EN300-5492788

• Inchi： 1S/C9H9ClFNO2/c1-2-14-9(13)5-3-4-6(10)7(11)8(5)12/h3-4H,2,12H2,1H3
• InChI Key： SCOJMRCCPMKKRP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(Cl)C(F)=C1N

Computed Properties

• Exact Mass: 217.0305844g/mol
• Monoisotopic Mass: 217.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 299.2±40.0 °C(Predicted)
• pka: -0.05±0.10(Predicted)

Additional information on Benzoic acid, 2-amino-4-chloro-3-fluoro-, ethyl ester

Benzoic acid, 2-amino-4-chloro-3-fluoro-, ethyl ester (CAS No. 1108668-28-5): A Comprehensive Overview

Benzoic acid, 2-amino-4-chloro-3-fluoro-, ethyl ester, identified by the CAS number 1108668-28-5, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. Its unique structural features, including the presence of an amino group, a chloro substituent, and a fluoro atom, contribute to its remarkable chemical and biological properties.

The synthesis of Benzoic acid, 2-amino-4-chloro-3-fluoro-, ethyl ester involves a series of carefully orchestrated chemical reactions that highlight the importance of precision in organic synthesis. The process typically begins with the functionalization of a benzene ring, where selective substitution with chlorine and fluorine atoms is achieved through halogenation reactions. Subsequent introduction of an amino group and esterification with ethanol yield the desired product. This synthetic route underscores the compound's complexity and the expertise required to produce it in high purity.

In recent years, Benzoic acid, 2-amino-4-chloro-3-fluoro-, ethyl ester has been explored for its potential applications in medicinal chemistry. The fluorine atom, in particular, plays a crucial role in modulating the pharmacokinetic properties of drugs, enhancing their metabolic stability and bioavailability. Studies have shown that fluorinated aromatic compounds often exhibit improved binding affinity to biological targets, making them attractive candidates for therapeutic intervention.

One of the most promising areas of research involving Benzoic acid, 2-amino-4-chloro-3-fluoro-, ethyl ester is its use as an intermediate in the synthesis of novel antimicrobial agents. The combination of an amino group and halogen substituents provides a rich framework for further derivatization, allowing chemists to design molecules with enhanced antimicrobial activity. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against Gram-negative bacteria, which are increasingly resistant to conventional antibiotics.

The role of Benzoic acid, 2-amino-4-chloro-3-fluoro-, ethyl ester in agrochemical applications is also noteworthy. Its structural features make it a suitable candidate for developing new pesticides and herbicides. The presence of electron-withdrawing groups such as chlorine and fluorine enhances the lipophilicity of the molecule, improving its absorption and translocation within plant tissues. This property is particularly valuable for designing compounds that can effectively target pests while minimizing environmental impact.

The pharmacological profile of Benzoic acid, 2-amino-4-chloro-3-fluoro-, ethyl ester has been further investigated in preclinical studies. These studies have revealed that the compound exhibits moderate toxicity at high doses but demonstrates low systemic toxicity at therapeutic concentrations. The amino group also serves as a site for further functionalization, allowing researchers to explore its potential as a prodrug or a precursor for more complex molecules.

The development of new synthetic methodologies for Benzoic acid, 2-amino-4-chloro-3-fluoro-, ethyl ester continues to be an active area of research. Advances in catalytic processes and green chemistry have enabled more efficient and sustainable production methods. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms into aromatic rings with high selectivity and yield. These innovations not only improve the scalability of production but also align with the growing emphasis on environmentally friendly chemical processes.

The future prospects for Benzoic acid, 2-amino-4-chloro-3-fluoro-, ethyl ester are vast and multifaceted. Ongoing research aims to uncover new biological activities and optimize its pharmacological properties for clinical use. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate laboratory findings into tangible therapeutic benefits. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in addressing global health challenges.